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Compound of Interest

Compound Name: Sulfo-Cy7.5 maleimide

Cat. No.: B12406915 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the solubility

characteristics of Sulfo-Cy7.5 maleimide in aqueous and organic solvents, alongside detailed

experimental protocols for its use in bioconjugation.

Core Properties of Sulfo-Cy7.5 Maleimide
Sulfo-Cy7.5 maleimide is a near-infrared (NIR) fluorescent dye that is highly hydrophilic.[1] Its

excitation and emission maxima are approximately 788 nm and 797 nm, respectively, making it

an ideal tool for deep tissue imaging and in vivo studies with minimal background

autofluorescence.[2][3] The presence of sulfonate groups significantly enhances its water

solubility compared to its non-sulfonated counterparts, allowing for straightforward labeling of

biomolecules in aqueous environments.[4][5][6]

Solubility Data
The solubility of Sulfo-Cy7.5 maleimide is a critical factor in designing and executing

successful labeling experiments. The following table summarizes the available quantitative and

qualitative solubility data.
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Solvent Solubility Notes

Water Good solubility[1][2][7]

The sulfonate groups render

the dye highly water-soluble,

often allowing for direct use in

aqueous buffers without the

need for organic co-solvents.

[5][6]

DMSO 50 mg/mL (41.48 mM)[8]

Hygroscopic DMSO can

impact solubility; it is

recommended to use newly

opened solvent.[8] Ultrasonic

agitation may be needed to aid

dissolution.[8]

DMF Good solubility[1][2]

Often used as a co-solvent in

labeling reactions, particularly

for dyes with lower aqueous

solubility.

Experimental Protocols
Precise and reliable protocols are essential for the successful use of Sulfo-Cy7.5 maleimide in

bioconjugation. The following sections detail the recommended procedures for stock solution

preparation and protein labeling.

Preparation of Stock Solutions
Proper preparation of stock solutions is the first step in a successful conjugation reaction.

DMSO Stock Solution (Recommended for Storage):

Allow the vial of Sulfo-Cy7.5 maleimide to equilibrate to room temperature before

opening to prevent moisture condensation.

Add anhydrous DMSO to the vial to create a stock solution of a desired concentration, for

example, 10 mM.[8]
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Vortex the solution to ensure the dye is fully dissolved. If necessary, sonication can be

used to aid dissolution.[8]

Store stock solutions at -20°C or -80°C, protected from light and moisture.[8] It is

recommended to use the solution within one month when stored at -20°C and within six

months when stored at -80°C.[8]

Aqueous Stock Solution:

Due to the good water solubility of Sulfo-Cy7.5 maleimide, stock solutions can be

prepared directly in aqueous buffers such as phosphate-buffered saline (PBS) at a pH of

7.2-7.4.[9][10]

It is important to note that the maleimide group is susceptible to hydrolysis, especially at

higher pH. Therefore, aqueous solutions should be prepared fresh and used immediately.

Protein Labeling Protocol
This protocol outlines the general steps for labeling proteins with Sulfo-Cy7.5 maleimide.

Protein Preparation:

Dissolve the protein to be labeled in a suitable degassed buffer (e.g., PBS, Tris, HEPES)

at a pH of 7.0-7.5.[10][11] The protein concentration should ideally be between 1-10

mg/mL.[10][11]

The buffer should be free of primary amines (e.g., Tris) and ammonium ions, as these can

compete with the labeling reaction.[8]

If the protein contains disulfide bonds that need to be reduced to generate free thiol

groups for labeling, add a 10-100 fold molar excess of a reducing agent like TCEP (tris(2-

carboxyethyl)phosphine).[10][11] Incubate for approximately 20-30 minutes at room

temperature.[11][12]

Conjugation Reaction:

Bring the Sulfo-Cy7.5 maleimide stock solution to room temperature.
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Add the desired molar excess of the dye solution to the protein solution. A 20-fold molar

excess of the dye is a common starting point.[10][11]

If using an organic stock solution (DMSO or DMF), the final concentration of the organic

solvent in the reaction mixture should not exceed 10%.[12]

Incubate the reaction mixture overnight at 4°C or for a few hours at room temperature,

protected from light.[10][11]

Purification of the Conjugate:

Remove the unreacted dye and other small molecules from the labeled protein using

methods such as gel filtration (e.g., Sephadex G-25), dialysis, HPLC, or FPLC.[8][10][11]

Dialysis is particularly suitable for water-soluble dyes like Sulfo-Cy7.5.[9][10]

Visualizing Key Processes
To further clarify the application of Sulfo-Cy7.5 maleimide, the following diagrams illustrate the

underlying chemical reaction and a typical experimental workflow.

Thiol Group
(e.g., from Cysteine) Sulfo-Cy7.5 Maleimide

Michael Addition
(pH 6.5-7.5) Stable Thioether Bond

(Labeled Protein)

Click to download full resolution via product page

Mechanism of the Thiol-Maleimide Conjugation Reaction.
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General workflow for labeling proteins with Sulfo-Cy7.5 maleimide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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